Cas no 82668-20-0 (2-Chloro-4-hydroxy-3-methoxybenzaldehyde)

2-Chloro-4-hydroxy-3-methoxybenzaldehyde structure
82668-20-0 structure
Product Name:2-Chloro-4-hydroxy-3-methoxybenzaldehyde
CAS No:82668-20-0
MF:C8H7ClO3
MW:186.592381715775
CID:721366
PubChem ID:54902
Update Time:2024-10-27

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-chloro-4-hydroxy-3-methoxy-
    • 2-Chloro-3-methoxy-4-hydroxybenzaldehyde
    • 2-chloro-4-hydroxy-3-methoxybenzaldehyde
    • 2-Chlor-4-hydroxy-3-methoxy-benzaldehyd
    • 2-chloro-4-hydroxy-3-methoxy-benzaldehyde
    • 2-Chlorovanillin
    • Benzaldehyde,2-chloro-4-hydroxy-3-methoxy
    • 2-Chloro-4-hydroxy-3-methoxybenzaldehyde (ACI)
    • Vanillin, 2-chloro- (3CI)
    • NSC 95685
    • AKOS006307047
    • Benzaldehyde, 2-chloro-4-hydroxy-3-methoxy-
    • SCHEMBL3432498
    • NSC-95685
    • 82668-20-0
    • DTXSID601002837
    • NCIOpen2_001739
    • CS-B0144
    • NSC95685
    • CS-13964
    • EN300-141496
    • 2-Chloro-4-hydroxy-3-methoxybenzaldehyde
    • Inchi： 1S/C8H7ClO3/c1-12-8-6(11)3-2-5(4-10)7(8)9/h2-4,11H,1H3
    • InChI Key： TZGDDUJFJAZQEB-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=C(OC)C(O)=CC=1

Computed Properties

  • Exact Mass: 186.00800
  • Monoisotopic Mass: 186.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.86670

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Pricemore >>

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2-Chloro-4-hydroxy-3-methoxybenzaldehyde Production Method

Production Method 1

89984-23-6 89984-23-6
82668-20-0 82668-20-0
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
Reference
Synthesis, renal vasodilator and dopamine-sensitive adenylate cyclase activities of O-methyl derivatives of 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-1H-3-benzazepin-7,8-diol
Ross, Stephen T.; et al, Journal of Heterocyclic Chemistry, 1986, 23(6), 1805-14

Production Method 2

2450-26-2 2450-26-2
82668-20-0 82668-20-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Ferrous sulfate Solvents: Water
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
Reference
Synthesis, renal vasodilator and dopamine-sensitive adenylate cyclase activities of O-methyl derivatives of 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-1H-3-benzazepin-7,8-diol
Ross, Stephen T.; et al, Journal of Heterocyclic Chemistry, 1986, 23(6), 1805-14

Production Method 3

881-68-5 881-68-5
82668-20-0 82668-20-0
Reaction Conditions
1.1 Reagents: Nitric acid
2.1 Reagents: Hydrochloric acid ,  Ferrous sulfate Solvents: Water
3.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
Reference
Synthesis, renal vasodilator and dopamine-sensitive adenylate cyclase activities of O-methyl derivatives of 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-1H-3-benzazepin-7,8-diol
Ross, Stephen T.; et al, Journal of Heterocyclic Chemistry, 1986, 23(6), 1805-14

Production Method 4

121-33-5 121-33-5
82668-20-0 82668-20-0
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sodium hydroxide Solvents: Water
2.1 Reagents: Nitric acid
3.1 Reagents: Hydrochloric acid ,  Ferrous sulfate Solvents: Water
4.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
Reference
Synthesis, renal vasodilator and dopamine-sensitive adenylate cyclase activities of O-methyl derivatives of 6-chloro-2,3,4,5-tetrahydro-1-(4-hydroxyphenyl)-1H-3-benzazepin-7,8-diol
Ross, Stephen T.; et al, Journal of Heterocyclic Chemistry, 1986, 23(6), 1805-14

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Raw materials

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Preparation Products

2-Chloro-4-hydroxy-3-methoxybenzaldehyde Related Literature

82668-20-0 (2-Chloro-4-hydroxy-3-methoxybenzaldehyde) Related Products

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